molecular formula C11H12F3NO B8431181 4-(3,4,5-Trifluorophenyl)aminotetrahydropyran

4-(3,4,5-Trifluorophenyl)aminotetrahydropyran

Cat. No.: B8431181
M. Wt: 231.21 g/mol
InChI Key: ARXWVZNUARBUMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3,4,5-Trifluorophenyl)aminotetrahydropyran is a useful research compound. Its molecular formula is C11H12F3NO and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12F3NO

Molecular Weight

231.21 g/mol

IUPAC Name

N-(3,4,5-trifluorophenyl)oxan-4-amine

InChI

InChI=1S/C11H12F3NO/c12-9-5-8(6-10(13)11(9)14)15-7-1-3-16-4-2-7/h5-7,15H,1-4H2

InChI Key

ARXWVZNUARBUMO-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1NC2=CC(=C(C(=C2)F)F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a mixture of 3,4,5-trifluoroaniline (3.70 g, 25.1 mmol), tetrahydro-4H-pyran-4-one (2.52 g, 25.1 mmol), and benzoic acid (3.07 g, 25.1 mmol), was added sodium NaBH4 (0.95 g, 25.1 mmol), the whole mixture was stirred at room temperature for 1.5 h. After quenching with the reaction mixture with 1 M aq. NaOH under cooling with ice, the whole mixture was extracted with Et2O. The extract was washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated in vacuo. Flash chromatography of the residue (hexane:EtOAc=3:2) gave 4-(3,4,5-trifluorophenyl)aminotetrahydropyran (2.40 g, 41%) as a white powder.
Quantity
3.7 g
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reactant
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2.52 g
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reactant
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3.07 g
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sodium NaBH4
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0.95 g
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reactant
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Synthesis routes and methods II

Procedure details

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